N,N-Dimethyl-4-(thiophen-2-yl)piperidin-4-amine

• Molecular Formula: C11H18N2S
• Molecular Weight: 210.34 g/mol
• IUPAC Name: N,N-dimethyl-4-thiophen-2-ylpiperidin-4-amine
• InChI: InChI=1S/C11H18N2S/c1-13(2)11(5-7-12-8-6-11)10-4-3-9-14-10/h3-4,9,12H,5-8H2,1-2H3
• InChI Key: LADGLPXYBPWSHC-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1(CCNCC1)C2=CC=CS2

Description

N,N-Dimethyl-4-(thiophen-2-yl)piperidin-4-amine is a useful research compound. Its molecular formula is C11H18N2S and its molecular weight is 210.34 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

HCl gas was passed through a solution of 10 g (1 eq.) tert-butyloxycarbonyl-4-(dimethylamino)-4-(thiophen-2-yl)piperidine in chloroform at 0° C. for ±1 h. Once the conversion was complete, 200 ml water were added to the reaction mixture, it was adjusted to a pH of ˜8 with Na2CO3 and then extracted with 15% IPA/CHCl3. The combined organic phases were dried over Na2SO4. Following removal of the solvent under reduced pressure, 6 g (89%) of product were obtained in the form of a white solid.

Synthesis routes and methods II

Procedure details

HCl gas was passed through a solution of 10 g (1 eq) tert-butyloxycarbonyl-4-(dimethyl-amino)-4-(thiophen-2-yl)piperidine in chloroform at 0° C. for ˜1 h. The reaction course was monitored by thin-layer chromatography (75% EtOAc/hexane). Once the conversion was complete, 200 ml water were added to the reaction mixture, it was adjusted to a pH of ˜8 with Na2CO3 and then extracted with 15% IPA/CHCl3. The combined organic phases were dried over Na2SO4. Following removal of the solvent under reduced pressure, 6 g (89%) of product were obtained in the form of a white solid.